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Compound of Interest

5-Bromo-2,4-
Compound Name: _ _
difluorobenzenesulfonyl chloride

Cat. No.: B1271542

An In-depth Technical Guide to 5-Bromo-2,4-difluorobenzenesulfonyl Chloride as a
Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2,4-difluorobenzenesulfonyl chloride is a halogenated aromatic sulfonyl chloride
that serves as a crucial building block in modern synthetic organic chemistry. Its trifunctional
nature—possessing a reactive sulfonyl chloride group, a bromine atom, and two fluorine atoms
on the benzene ring—allows for a variety of subsequent chemical transformations. This makes
it a valuable intermediate in the synthesis of complex molecules, particularly in the
pharmaceutical and agrochemical industries. The strategic placement of the bromo and fluoro
substituents provides chemists with versatile handles for cross-coupling reactions, nucleophilic
aromatic substitution, and for modulating the physicochemical properties of the target
molecules, such as lipophilicity and metabolic stability.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-2,4-difluorobenzenesulfonyl
chloride is provided below. This data is essential for its proper handling, storage, and use in
chemical reactions.
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Property Value Reference

CAS Number 351003-47-9

Molecular Formula CeH2BrCl2F202S

Molecular Weight 276.50 g/mol

Appearance White to oﬁ-w.hite crystalline

powder or solid

Purity >98% (typical)

Melting Point 48-52 °C

Boiling Point 289.8+35.0 °C (Predicted)

Density 1.95+0.1 g/cm? (Predicted)
Synthesis

The primary route for the synthesis of 5-bromo-2,4-difluorobenzenesulfonyl chloride
involves the chlorosulfonation of 4-bromo-1,3-difluorobenzene. This reaction introduces the
highly reactive sulfonyl chloride group onto the aromatic ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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